Cas no 1248189-85-6 (1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine)

• Product Name: 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine
• CAS No: 1248189-85-6
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6559607
• Update Time: 2025-05-26

1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine
• 3-Pyridinemethanamine, 5-fluoro-α-(methoxymethyl)-

• Inchi： 1S/C8H11FN2O/c1-12-5-8(10)6-2-7(9)4-11-3-6/h2-4,8H,5,10H2,1H3
• InChI Key： OQLHXKOKNRJVFG-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(F)=C1)(N)COC

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 250.7±35.0 °C(Predicted)
• pka: 6.36±0.33(Predicted)

Additional information on 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine

Compound 1248189-85-6: 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine

The compound with CAS number 1248189-85-6, commonly referred to as 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, characterized by its pyridine ring and the presence of a fluorine atom at the 5-position. The molecule also features a methoxy group attached to an ethane chain, which introduces additional functional groups that can influence its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the fluorine atom in 5-fluoropyridin significantly alters the electronic properties of the pyridine ring, making it more electron-deficient. This change enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and hydrogen bonding interactions. These properties make 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

The structure of this compound is particularly interesting due to the combination of a pyridine ring with an amine group. The amine group can act as a nucleophile or a base, depending on the reaction conditions, while the methoxy group introduces steric hindrance and electronic effects that can modulate reactivity. Recent research has explored the use of this compound in synthesizing bioactive molecules, particularly those with potential anti-inflammatory or antiviral properties.

In terms of synthesis, 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves reacting 5-fluoropyridine with an appropriate amine precursor in the presence of a coupling agent. The choice of reagents and reaction conditions plays a critical role in determining the yield and purity of the final product.

From an applications perspective, this compound has shown promise in several areas. For instance, its ability to form hydrogen bonds makes it a potential candidate for drug design, where such interactions are crucial for molecular recognition and binding affinity. Additionally, its electron-deficient pyridine ring could be exploited in designing sensors or catalysts for organic transformations.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of 1-(5-fluoropyridin-3-yl)-2-methoxyethan-1-amine under various conditions. Molecular modeling studies have provided insights into its stability, reactivity, and potential interactions with biological targets. These findings have paved the way for more targeted experiments and optimizations in synthetic routes.

In conclusion, compound 1248189-85-6 represents a versatile building block with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic research and industrial applications.